3-Methoxy-4-(4-methylpiperazin-1-yl)aniline trihydrochloride

• IUPAC Name: 3-methoxy-4-(4-methylpiperazin-1-yl)aniline;trihydrochloride
• InChI: InChI=1S/C12H19N3O.3ClH/c1-14-5-7-15(8-6-14)11-4-3-10(13)9-12(11)16-2;;;/h3-4,9H,5-8,13H2,1-2H3;3*1H
• InChI Key: ZJSHDUDRSLBLRG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C=C(C=C2)N)OC.Cl.Cl.Cl
• Molecular Formula: C12H22Cl3N3O
• Molecular Weight: 330.7 g/mol

Description

“3-Methoxy-4-(4-methylpiperazin-1-yl)aniline trihydrochloride” is a chemical compound with the CAS Number: 1956355-33-1. It has a molecular weight of 330.68. The compound is typically stored at room temperature and comes in a powder form.

Molecular Structure Analysis

The molecular structure of this compound includes a methoxy group (OCH3), an aniline group (C6H5NH2), and a methylpiperazine group (C5H10N2) attached to the aniline ring. The InChI key for this compound is provided.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The compound’s empirical formula is C12H19N3O.

Scientific Research Applications

Optimization of Kinase Inhibitors

Research has demonstrated the utility of compounds structurally related to 3-Methoxy-4-(4-methylpiperazin-1-yl)aniline trihydrochloride in the optimization of Src kinase inhibitors. One study highlighted the development of potent inhibitors of Src kinase activity, with modifications to the anilino group leading to significant enhancements in inhibitory activity and selectivity. This optimization process involved the introduction of a 4-methylpiperazine group, which resulted in compounds with low nanomolar IC(50) values against Src kinase, alongside efficacy in inhibiting tumor growth in xenograft models (Boschelli et al., 2001).

Antimicrobial Activity

Another area of application is the synthesis of eperezolid-like molecules to evaluate their antimicrobial activities. Studies involving compounds similar to 3-Methoxy-4-(4-methylpiperazin-1-yl)aniline trihydrochloride have shown high anti-Mycobacterium smegmatis activity, indicating the potential for developing new antimicrobial agents (Yolal et al., 2012).

Anticancer Research

In the field of anticancer research, modifications of the 3-Methoxy-4-(4-methylpiperazin-1-yl)aniline scaffold have led to the identification of novel quinazolinone derivatives with antimicrobial activity, which could be explored further for their anticancer potential. These compounds are synthesized through reactions with various primary aromatic amines, demonstrating the versatility of this chemical structure in drug synthesis (Habib et al., 2013).

Bioactive Compound Synthesis

Research into the synthesis of bioactive Mannich bases incorporating piperazines has shown the potential for compounds with structures related to 3-Methoxy-4-(4-methylpiperazin-1-yl)aniline to act as cytotoxic/anticancer and carbonic anhydrase inhibitory agents. This highlights the chemical's role in the development of new therapeutic agents with diverse biological activities (Gul et al., 2019).

Safety and Hazards

The compound has been labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin. Precautionary measures include avoiding breathing dust or fumes, wearing protective gloves, and washing thoroughly after handling.